Cas no 136470-79-6 (ent-Abacavir)

• Product Name: ent-Abacavir
• CAS No: 136470-79-6
• MF: C₁₄H₁₈N₆O
• MW: 286.332321643829
• CID: 901209
• PubChem ID: 469584
• Update Time: 2025-04-19

ent-Abacavir Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentene-1-methanol, 4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-, (1R-cis)-
• [(1R,4S)-4-[2-amino-6-(cyclopropylamino)purin-9-yl]cyclopent-2-en-1-yl]methanol
• ENT-ABACAVIR
• (1R,4S)-Abacavir
• {(1r,4s)-4-[2-amino-6-(cyclopropylamino)-9h-purin-9-yl]cyclopent-2-en-1-yl}methanol
• 2-Cyclopentene-1-methanol,4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-,(1R-cis)
• SCHEMBL52190
• Abacavir sulfate impurity A [WHO-IP]
• 2-Cyclopentene-1-methanol, 4-(2-amino-6-(cyclopropylamino)-9H-purin-9-yl)-, (1R-cis)-
• 2-Cyclopentene-1-methanol, 4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-, (1R,4S)-
• 2-Cyclopentene-1-methanol, 4-(2-amino-6-(cyclopropylamino)-9H-purin-9-yl)-, (1R,4S)-
• Rel-((1R,4S)-4-(2-Amino-6-(cyclopropylamino)-9H-purin-9-yl)cyclopent-2-en-1-yl)methanol
• NCGC00241110-01
• ABACAVIR, (+)-
• UNII-X9A7099R51
• ABACAVIR SULFATE IMPURITY A [EP IMPURITY]
• 128131-83-9
• Q27293722
• 136470-79-6
• Epzicom
• [(1R,4S)-4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]cyclopent-2-en-1-yl]methanol
• (1R,4S)-4-[2-Amino-6-(cyclopropylamino)-9H-purin-9-yl]-2-cyclopentene-1-methanol;(1R-cis)-4-[2-Amino-6-(cyclopropylamino)-9H-purin-9-yl]-2-cyclopentene-1-methanol; (1R,4S)-Abacavir; Abacavir EP Impurity A; Abacavir Impurities; Ent-Abacavir
• DTXSID20332855
• ((1R,4S)-4-(2-amino-6-(cyclopropylamino)-9H-purin-9-yl)cyclopent-2-enyl)methanol
• MCGSCOLBFJQGHM-WCBMZHEXSA-N
• ((1R,4S)-4-(2-Amino-6-(cyclopropylamino)-9H-purin-9-yl)cyclopent-2-en-1-yl)methanol
• AKOS015894952
• ABACAVIR ENANTIOMER
• ABACAVIR, (1R,4S)-
• X9A7099R51
• ent-Abacavir

• Inchi： 1S/C14H18N6O/c15-14-18-12(17-9-2-3-9)11-13(19-14)20(7-16-11)10-4-1-8(5-10)6-21/h1,4,7-10,21H,2-3,5-6H2,(H3,15,17,18,19)/t8-,10+/m0/s1
• InChI Key： MCGSCOLBFJQGHM-WCBMZHEXSA-N
• SMILES： OC[C@H]1C=C[C@H](C1)N1C=NC2C1=NC(N)=NC=2NC1CC1

Computed Properties

• Exact Mass: 286.15400
• Monoisotopic Mass: 286.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 0.9
• Topological Polar Surface Area: 102A^2

Experimental Properties

• Color/Form: NA
• Density: 1.7±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 636.0±65.0 °C at 760 mmHg
• Flash Point: Not available
• PSA: 102.61000
• LogP: 1.09540

ent-Abacavir Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Cyclopentyl nucleosides 1,3-substituted cyclopentyl nucleosides